Cas no 164799-15-9 (exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane)
exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane Chemical and Physical Properties
Names and Identifiers
-
- exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane
- exo-3-Methyl-6-amino-3-az...
- (1R,5S,6R)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine
- 3-AZABICYCLO[3.1.0]HEXAN-6-AMINE, 3-METHYL-, (1A,5A,6A)-
- PB31894
- RP08595
- SureCN2760282
- SureCN3771018
- SureCN3771020
- AKOS006350016
- (1R,5S)-3-Methyl-3-azabicyclo[3.1.0]hexan-6-amine
- rel-(1R,5S,6S)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine
- EN300-203721
- CS-0049364
- rel-(1R,5S,6r)-3-Methyl-3-azabicyclo[3.1.0]hexan-6-amine
- 1258290-36-6
- W-205941
- (1S,5R)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine
- SCHEMBL3771018
- (1R,5S,6r)-rel-3-Methyl-3-azabicyclo[3.1.0]hexan-6-amine
- SCHEMBL3771020
- MFCD17214390
- P12160
- 164799-15-9
- (1r,5s,6s)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine
- exo-3-Methyl-3-azabicyclo[3.1.0]hexan-6-amine
- DTXSID50717434
- AS-51221
- SCHEMBL2760282
- EN300-6986644
- exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane
-
- MDL: MFCD17214390
- Inchi: 1S/C6H12N2/c1-8-2-4-5(3-8)6(4)7/h4-6H,2-3,7H2,1H3/t4-,5+,6?
- InChI Key: YSRSYYHGSQMAFV-XEAPYIEGSA-N
- SMILES: N1(C)C[C@@H]2C([C@@H]2C1)N
Computed Properties
- Exact Mass: 112.100048391g/mol
- Monoisotopic Mass: 112.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 29.3Ų
exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107291-100mg |
(1R,5S,6s)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 100mg |
$284 | 2021-08-06 | |
| Chemenu | CM107291-250mg |
(1R,5S,6s)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 250mg |
$473 | 2021-08-06 | |
| Chemenu | CM107291-1g |
(1R,5S,6s)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 1g |
$1419 | 2021-08-06 | |
| TRC | M878030-100mg |
exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane |
164799-15-9 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M878030-500mg |
exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane |
164799-15-9 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M878030-1g |
exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane |
164799-15-9 | 1g |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM107291-250mg |
(1R,5S,6s)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 250mg |
$591 | 2023-03-07 | |
| Chemenu | CM107291-1g |
(1R,5S,6s)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 1g |
$1773 | 2023-03-07 | |
| Advanced ChemBlocks | C-3448-250MG |
rel-(1R,5S,6r)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 250MG |
$580 | 2023-09-15 | |
| Advanced ChemBlocks | C-3448-1G |
rel-(1R,5S,6r)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine |
164799-15-9 | 97% | 1G |
$1,615 | 2023-09-15 |
exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane
Exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane (CAS No. 164799-15-9): A Comprehensive Overview
Exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane (CAS No. 164799-15-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct bicyclic structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.
The exo-3-methyl group and the 6-amino functionality are key structural features that contribute to the compound's chemical and biological properties. The 3-azabicyclo[3.1.0]hexane scaffold provides a rigid and conformationally constrained framework, which can influence the compound's interactions with biological targets and its pharmacological profile.
Recent studies have highlighted the importance of exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane in the context of drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for a variety of diseases, including neurological disorders and cardiovascular conditions.
The exo-3-methyl substitution on the bicyclic ring system has been shown to enhance the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability. This property is crucial for ensuring that the compound reaches its intended target within the body effectively. Additionally, the 6-amino group can be readily modified through various chemical reactions, allowing for the synthesis of a wide range of derivatives with tailored biological activities.
In preclinical studies, exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane has demonstrated promising results in terms of its safety profile and pharmacokinetic properties. Animal models have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life in vivo.
The potential applications of exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane extend beyond its use as a lead compound in drug discovery. It can also serve as an important building block in the synthesis of more complex molecules, such as peptidomimetics and other bioactive compounds. The rigidity provided by the 3-azabicyclo[3.1.0]hexane scaffold can help to lock specific conformations, which is beneficial for optimizing binding interactions with target proteins.
Moreover, recent advances in computational chemistry have enabled researchers to model the interactions between exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane and various biological targets at an atomic level. These computational studies have provided valuable insights into the molecular mechanisms underlying the compound's biological activity, guiding further optimization efforts.
In conclusion, exo-3-Methyl-6-amino-3-azabicyclo[3.1.0]hexane (CAS No. 164799-15-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate.
164799-15-9 (exo-3-Methyl-6-amino-3-azabicyclo3.1.0hexane) Related Products
- 30648-81-8(1,3-Dimethylpiperidin-4-amine)
- 380424-59-9(1-(cyclopropylmethyl)piperidin-4-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)